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Compound of Interest

Compound Name: Enbezotinib (enantiomer)

Cat. No.: B12377740 Get Quote

Essential Safety and Handling Guide for
Enbezotinib (enantiomer)
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling of Enbezotinib
(enantiomer), a potent dual inhibitor of rearranged during transfection (RET) and Src family

tyrosine kinases. Adherence to these guidelines is essential to ensure personnel safety and

maintain experimental integrity.

Hazard Identification and Safety Data
Enbezotinib is classified as a potent compound with potential health risks. The following table

summarizes its key hazard information. Although specific data for a single enantiomer of

Enbezotinib is not publicly available, the data for the racemic mixture provides a strong basis

for safe handling protocols.
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Hazard Classification (Based on Racemic
Mixture)

Description

Acute Oral Toxicity Category 4: Harmful if swallowed.

Aquatic Toxicity
Category 1: Very toxic to aquatic life with long-

lasting effects.

Occupational Exposure Band (OEB)
Estimated OEB 4: 1-10 µg/m³. Potent

compound requiring high containment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Enbezotinib (enantiomer) in solid

or solution form.

PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Prevents skin contact and

absorption.

Eye Protection
Chemical safety goggles with

side shields.

Protects eyes from dust

particles and splashes.

Body Protection
Disposable, impervious lab

coat with tight cuffs.

Prevents contamination of

personal clothing.

Respiratory Protection

NIOSH-approved respirator

with a particulate filter (e.g.,

N95/P100).

Minimizes inhalation of

aerosolized particles.

Operational Plan: Step-by-Step Handling
Procedures
Engineering Controls

All handling of solid Enbezotinib (enantiomer) must be conducted in a certified chemical

fume hood or a containment ventilated enclosure (CVE).
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Use of a powder-containment balance hood is required for weighing.

A designated and clearly marked area for Enbezotinib (enantiomer) work should be

established.

Experimental Workflow
The following diagram outlines the standard workflow for handling Enbezotinib (enantiomer)
from receipt to disposal.
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Detailed Experimental Protocols
Receiving and Storage:

Upon receipt, inspect the container for any damage or leakage.

Store the compound in a tightly sealed container in a cool, well-ventilated, and designated

potent compound storage area.

Recommended storage temperature is -20°C for the powder form.

Weighing:

Perform all weighing operations within a powder-containment balance hood.

Use dedicated spatulas and weigh boats.

Tare the balance with the weigh boat before adding the compound.

Carefully add the desired amount of Enbezotinib (enantiomer) to the weigh boat, avoiding

dust generation.

Clean the balance and surrounding area with a wet wipe immediately after use.

Solution Preparation:

In a chemical fume hood, add the weighed Enbezotinib (enantiomer) to the desired solvent

(e.g., DMSO).

Cap the vial and vortex or sonicate until the compound is fully dissolved.

Solutions should be stored at -20°C or -80°C, depending on the solvent and desired stability.

Disposal Plan
All waste contaminated with Enbezotinib (enantiomer) must be treated as hazardous.
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Waste Type Disposal Procedure

Solid Waste

Collect all contaminated solids (gloves, weigh

boats, etc.) in a dedicated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste

Collect all contaminated liquids in a sealed,

labeled, and compatible hazardous waste

container.

Sharps

Dispose of contaminated needles and syringes

in a designated sharps container for hazardous

chemical waste.

All hazardous waste must be disposed of through a licensed environmental waste

management service.

Signaling Pathway
Enbezotinib is a dual inhibitor of the RET and Src tyrosine kinases. Its mechanism of action

involves blocking the phosphorylation and subsequent activation of these kinases, thereby

inhibiting downstream signaling pathways that promote cell proliferation and survival.
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Enbezotinib (enantiomer) Mechanism of Action
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To cite this document: BenchChem. [Personal protective equipment for handling Enbezotinib
(enantiomer)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377740#personal-protective-equipment-for-
handling-enbezotinib-enantiomer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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